Cas no 80189-22-6 (Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-)
80189-22-6 structure
Product Name:Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-
CAS No:80189-22-6
MF:C26H59N4P
MW:458.747227907181
CID:706191
PubChem ID:71421294
Update Time:2025-04-19
Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-
- N-[bis(dibutylamino)-ethylimino-λ<sup>5</sup>-phosphanyl]-N-butylbutan-1-amine
- N,N,N',N',N'',N''-Hexabutyl-N'''-ethylphosphorimidic triamide
- 80189-22-6
- DTXSID10840454
-
- Inchi: 1S/C26H59N4P/c1-8-15-21-28(22-16-9-2)31(27-14-7,29(23-17-10-3)24-18-11-4)30(25-19-12-5)26-20-13-6/h8-26H2,1-7H3
- InChI Key: AQYRDPDCIRNNRA-UHFFFAOYSA-N
- SMILES: P(=NCC)(N(CCCC)CCCC)(N(CCCC)CCCC)N(CCCC)CCCC
Computed Properties
- Exact Mass: 458.44773490g/mol
- Monoisotopic Mass: 458.44773490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 22.1Ų
Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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